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Compound of Interest

Compound Name: Parinol

Cat. No.: B101484

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents are paramount. This document provides a
comprehensive, step-by-step guide to the proper disposal procedures for Parinol, ensuring the
safety of personnel and the protection of the environment.

Chemical and Physical Properties of Parinol

A clear understanding of the chemical and physical properties of a substance is the first step
toward safe handling and disposal. Below is a summary of the available data for Parinol.

Property Value

CAS Number 17781-31-6[1]

Molecular Formula C1sH13CI2NO[1]

Molecular Weight 330.21 g/mol [1]

Synonyms bis(4-chlorophenyl)-pyridin-3-ylmethanol[1]

Note: A comprehensive Safety Data Sheet (SDS) with detailed quantitative data such as flash
point, boiling point, and specific toxicity was not available in the public domain at the time of
this writing. In the absence of this information, Parinol should be handled as a hazardous
substance with unknown characteristics.
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Experimental Protocol for the Safe Disposal of
Parinol

The following protocol outlines the necessary steps for the safe disposal of Parinol waste. This

procedure is based on general best practices for hazardous chemical waste management and

should be adapted to comply with all local, state, and federal regulations.

. Personal Protective Equipment (PPE) and Safety Precautions:

Wear appropriate PPE: Before handling Parinol, ensure you are wearing chemical-resistant
gloves, safety goggles with side shields, and a laboratory coat.

Work in a ventilated area: All handling of Parinol waste should be conducted in a well-
ventilated laboratory hood to minimize inhalation exposure.

Avoid contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the
affected area immediately with copious amounts of water and seek medical attention.

No eating or drinking: Do not eat, drink, or smoke in areas where Parinol is handled or
stored.

. Waste Segregation and Collection:

Designated Waste Container: Use a dedicated, properly labeled, and leak-proof container for
all Parinol waste. The container should be made of a material compatible with Parinol.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name
"Parinol," and any other information required by your institution's Environmental Health and
Safety (EHS) department.

Segregation: Do not mix Parinol waste with other chemical waste streams unless explicitly
permitted by your EHS department. Incompatible chemicals can react dangerously.

Solid vs. Liquid Waste: Collect solid waste (e.g., contaminated gloves, weigh boats, paper
towels) and liquid waste in separate, appropriately labeled containers.

lll. Storage of Parinol Waste:
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e Secure Storage: Store the sealed hazardous waste container in a designated, secure, and
well-ventilated area away from general laboratory traffic.

e Secondary Containment: Place the primary waste container in a secondary container to
prevent spills in case of a leak.

e Incompatible Materials: Ensure the storage area is free from incompatible materials that
could react with Parinol.

IV. Final Disposal Procedure:

o Contact EHS: Do not attempt to dispose of Parinol waste through standard laboratory drains
or as regular trash. Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for pickup and
proper disposal.

o Documentation: Maintain a log of the amount of Parinol waste generated and the date of
disposal, as required by your institution and local regulations.

e Regulatory Compliance: The final disposal method must comply with all applicable local,
state, and federal environmental regulations.[2] Professional hazardous waste disposal
services are equipped to handle chemicals in an environmentally responsible manner.

Logical Workflow for Parinol Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Parinol.
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Start: Parinol Waste Generated

Step 1:
Don Appropriate PPE

Step 2:
Collect Waste in Labeled,
Leak-Proof Container

Step 3:
Segregate Parinol Waste

Step 4:
Store Securely in
Designated Area

Step 5:
Contact EHS or Licensed
Waste Disposal Contractor

Step 6:
Complete Waste
Disposal Documentation

End: Proper Disposal Complete

Click to download full resolution via product page

Parinol Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b101484?utm_src=pdf-body-img
https://www.benchchem.com/product/b101484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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